Cas no 144284-62-8 (1H-Indene,4-methyl-7-(1-methylethyl)-(9CI))

1H-Indene,4-methyl-7-(1-methylethyl)-(9CI) structure
144284-62-8 structure
Product Name:1H-Indene,4-methyl-7-(1-methylethyl)-(9CI)
CAS No:144284-62-8
MF:C13H16
MW:172.271g/mol
CID:108691
PubChem ID:19774598
Update Time:2024-03-01

1H-Indene,4-methyl-7-(1-methylethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene,4-methyl-7-(1-methylethyl)-
    • 1H-Indene,4-methyl-7-(1-methylethyl)-(9CI)
    • 1H-Indene, 4-methyl-7-(1-methylethyl)-
    • Inchi: 1S/C13H16/c1-9(2)11-8-7-10(3)12-5-4-6-13(11)12/h4-5,7-9H,6H2,1-3H3
    • InChI Key: QLOMXFUEZNLLKQ-UHFFFAOYSA-N
    • SMILES: C1C2=C(C(C)=CC=C2C(C)C)C=C1

Computed Properties

  • Exact Mass: 172.125
  • Monoisotopic Mass: 172.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 4.2
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